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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing GaTx2, a potent and

selective peptide inhibitor of the ClC-2 chloride channel, in patch clamp electrophysiology

studies. The information provided is intended to facilitate the investigation of ClC-2 channel

function, pharmacology, and its role in various physiological and pathophysiological processes.

Introduction to GaTx2
GaTx2 is a 3.2 kDa peptide toxin originally isolated from the venom of the scorpion Leiurus

quinquestriatus hebraeus. It is a high-affinity and selective blocker of the voltage-gated chloride

channel ClC-2.[1][2] GaTx2 acts as a gating modifier, binding to the closed state of the channel

and slowing its activation, thereby inhibiting chloride currents.[3][4] Its high specificity for ClC-2

over other ClC family members and other ion channels makes it an invaluable pharmacological

tool for elucidating the physiological roles of ClC-2.[4]

Mechanism of Action
GaTx2 exerts its inhibitory effect on ClC-2 channels through a voltage-dependent mechanism.

[1][4] The toxin preferentially binds to the closed state of the channel, thereby stabilizing it and
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increasing the latency to first channel opening.[2][3] This mode of action is characteristic of a

gating modifier rather than a simple pore blocker. The inhibition is more pronounced at more

depolarized potentials.[5]

Data Presentation
Quantitative Analysis of GaTx2 Inhibition of ClC-2
The following tables summarize the key quantitative data regarding the interaction of GaTx2
with ClC-2 channels, as determined by various electrophysiological techniques.

Parameter Value Technique Voltage Reference

Dissociation

Constant (KD)
22 ± 10 pM

Two-Electrode

Voltage Clamp

(TEVC)

-100 mV [4]

12 ± 5 pM
Multi-channel

Patch Clamp
-100 mV [4]

Association Rate

Constant (kon)
4.3 x 107 M-1s-1

Two-Electrode

Voltage Clamp

(TEVC)

N/A [3]

Dissociation

Rate Constant

(koff)

0.0034 s-1

Two-Electrode

Voltage Clamp

(TEVC)

N/A [3]

Voltage
GaTx2
Concentration

% Inhibition Reference

-160 mV 10 nM 62.5 ± 2.6% [5]

-60 mV 10 nM 86.6 ± 2.3% [5]

-100 mV 2 pM 4.0 ± 9.9% [5]

-60 mV 2 pM 41.4 ± 4.1% [5]

-100 mV 100 pM ~40% [4]
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Caption: GaTx2 signaling pathway illustrating the inhibition of the ClC-2 channel.
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Caption: Experimental workflow for a typical patch clamp study using GaTx2.
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Experimental Protocols
The following are detailed protocols for whole-cell and inside-out patch clamp recordings to

study the effects of GaTx2 on ClC-2 channels.

Protocol 1: Whole-Cell Voltage Clamp Recording
This protocol is designed to measure macroscopic ClC-2 currents from an entire cell and

assess the inhibitory effects of extracellularly applied GaTx2.

1. Cell Preparation:

Culture cells expressing ClC-2 channels (e.g., HEK293 or CHO cells stably transfected with

the CLCN2 gene) on glass coverslips.

For primary neurons, prepare acute brain slices or dissociated neuronal cultures.

2. Solutions:

Internal (Pipette) Solution (in mM):

115 K-Gluconate

4 NaCl

2 Mg-ATP

0.3 GTP-Na

40 HEPES

Adjust pH to 7.2 with KOH

Adjust osmolarity to ~270 mOsm/L

External (Bath) Solution (in mM):

126 NaCl
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3 KCl

2 MgSO₄

2 CaCl₂

1.25 NaH₂PO₄

26.4 NaHCO₃

10 Glucose

Adjust pH to 7.4 by bubbling with 95% O₂ / 5% CO₂

Adjust osmolarity to ~290 mOsm/L

3. Recording Procedure:

Place a coverslip with adherent cells in the recording chamber on the microscope stage and

perfuse with external solution.

Fabricate patch pipettes from borosilicate glass capillaries with a resistance of 3-7 MΩ when

filled with the internal solution.

Approach a target cell with the patch pipette and apply gentle suction to form a high-

resistance (GΩ) seal.

Rupture the cell membrane within the pipette tip by applying a brief pulse of suction to

establish the whole-cell configuration.

Clamp the cell membrane potential at a holding potential of -30 mV.

To elicit ClC-2 currents, apply a voltage protocol consisting of a 1-second hyperpolarizing

step to -100 mV, followed by a tail pulse to +40 mV. Repeat this protocol every 15 seconds to

allow for full channel deactivation between pulses.[4]

Record stable baseline currents for several minutes.
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Apply GaTx2 to the external solution at the desired concentration via the perfusion system.

Record the inhibited currents until a steady-state effect is observed.

To study recovery, wash out the GaTx2 by perfusing with the control external solution.

Protocol 2: Inside-Out Patch Clamp Recording
This configuration is useful for studying the direct interaction of GaTx2 with the extracellular

face of the ClC-2 channel in an isolated membrane patch.

1. Cell and Pipette Preparation:

Follow the same cell and pipette preparation steps as for the whole-cell recording protocol.

The pipette will be filled with the external solution, and the bath will contain the internal

solution.

2. Solutions:

Pipette (Extracellular) Solution (in mM):

100 NMDG-Cl

5 MgCl₂

10 HEPES

Adjust pH to 7.3

Bath (Intracellular) Solution (in mM):

100 NMDG-Cl

2 MgCl₂

10 HEPES

2 EGTA
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Adjust pH to 7.3

3. Recording Procedure:

Form a GΩ seal in the cell-attached configuration as described in the whole-cell protocol.

Gently pull the pipette away from the cell to excise a patch of membrane, forming the inside-

out configuration. The intracellular side of the membrane will now be facing the bath solution.

Hold the patch potential at a desired voltage, for example, +40 mV.

Apply the same voltage protocol as in the whole-cell experiment (1-second step to -100 mV,

followed by a tail pulse) to activate ClC-2 channels in the patch.

Record baseline channel activity.

To study the effect of GaTx2 from the extracellular side, the toxin can be "backfilled" into the

pipette. This involves filling the tip of the pipette with toxin-free solution and the shank with a

solution containing GaTx2. The toxin will diffuse to the patch over time. Alternatively, for

outside-out patch configuration, GaTx2 can be applied directly to the bath.

Record channel activity as the toxin takes effect.

Concluding Remarks
GaTx2 is a powerful and selective tool for the study of ClC-2 chloride channels. The protocols

and data presented here provide a foundation for researchers to design and execute patch

clamp experiments to investigate the role of ClC-2 in cellular physiology and disease. The high

affinity and specific mechanism of action of GaTx2 make it an ideal probe for isolating and

characterizing ClC-2 currents, and for screening potential therapeutic modulators of this

important ion channel.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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